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Compound of Interest

Compound Name: 2,3,5-Trifluorophenylacetonitrile

Cat. No.: B1303387 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,3,5-
Trifluorophenylacetonitrile. The following procedures are designed to ensure a safe

laboratory environment and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2,3,5-Trifluorophenylacetonitrile is a compound that requires careful handling due to its

potential health hazards. Based on safety data for similar compounds, it is classified as toxic if

swallowed, in contact with skin, or if inhaled.[1] It can also cause skin and serious eye irritation,

as well as respiratory irritation.[1][2] Therefore, strict adherence to PPE protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specific Equipment Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z.87.1

standards or a face shield.[3]

Protects against splashes and

dust, preventing serious eye

irritation.[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene), a lab

coat or chemical-resistant

apron, and closed-toe shoes.

[3][4]

Prevents skin contact, which

can be harmful.[2][5]

Contaminated clothing should

be removed and washed

before reuse.[6]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood is

essential.[2] If ventilation is

inadequate, a NIOSH-

approved respirator with

appropriate cartridges for

organic vapors and

particulates is required.[3][7]

Prevents inhalation of dust or

vapors, which can be toxic and

cause respiratory irritation.[2]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to minimize exposure risk and maintain the integrity of

the compound.

Operational Plan:

Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. All personnel must be trained on the specific hazards and handling procedures

for this compound.

Engineering Controls: All work with 2,3,5-Trifluorophenylacetonitrile should be conducted

in a certified chemical fume hood to minimize inhalation exposure.[1]

Handling: Avoid contact with skin, eyes, and clothing.[6] Prevent the formation of dust and

aerosols.[2] Use non-sparking tools and take precautionary measures against static

discharge.[5]
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Hygiene: Wash hands thoroughly after handling the compound and before eating, drinking,

or smoking.[2][6]

Storage Plan:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[6]

Keep away from heat, sparks, and open flames.[5]

Store away from incompatible materials such as oxidizing agents.

Emergency Procedures and First Aid
In the event of exposure, immediate action is critical.

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[2][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[6]

Remove contaminated clothing. If skin irritation

persists, get medical attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

[6] Remove contact lenses if present and easy

to do. Continue rinsing for at least 15 minutes

and seek immediate medical attention.[2]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2]

Spill and Disposal Plan
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Proper containment and disposal of 2,3,5-Trifluorophenylacetonitrile are essential to prevent

environmental contamination and ensure safety.

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material such as

sand or vermiculite.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

disposal.[2] Avoid creating dust.[2]

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and

water.

Disposal Plan:

All waste, including contaminated absorbent materials and empty containers, must be

disposed of as hazardous waste.

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[6] Do not empty into drains.[2]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 2,3,5-
Trifluorophenylacetonitrile in a laboratory setting.
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Caption: Workflow for handling 2,3,5-Trifluorophenylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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